Cas no 146743-95-5 (3-Isoquinolinecarboxylicacid, 6,7-dihydroxy-)

3-Isoquinolinecarboxylicacid, 6,7-dihydroxy- structure
146743-95-5 structure
Product Name:3-Isoquinolinecarboxylicacid, 6,7-dihydroxy-
CAS No:146743-95-5
MF:C10H7NO4
MW:205.166882753372
CID:101047
PubChem ID:135736891
Update Time:2025-04-18

3-Isoquinolinecarboxylicacid, 6,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoquinolinecarboxylicacid, 6,7-dihydroxy-
    • 7-hydroxy-6-oxo-2H-isoquinoline-3-carboxylic acid
    • 3-Isoquinolinecarboxylic acid, 6,7-dihydroxy- (9CI)
    • 3-isoquinolinecarboxylic acid,6,7-dihydroxy-
    • SCHEMBL9424897
    • 146743-95-5
    • 6,7-Dihydroxyisoquinoline-3-carboxylic acid
    • 7-Hydroxy-6-oxo-2,6-dihydroisoquinoline-3-carboxylic acid
    • DTXSID80601559
    • Inchi: 1S/C10H7NO4/c12-8-2-5-1-7(10(14)15)11-4-6(5)3-9(8)13/h1-4,12-13H,(H,14,15)
    • InChI Key: PQOLJBHSFABTRG-UHFFFAOYSA-N
    • SMILES: OC1C(=CC2C=NC(C(=O)O)=CC=2C=1)O

Computed Properties

  • Exact Mass: 205.03751
  • Monoisotopic Mass: 205.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 90.6Ų

Experimental Properties

  • PSA: 90.65
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